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Compound of Interest

Compound Name: Cortisone-d2
Cat. No.: B15613657
Get Quote
. J

Cortisone-d2: A Technical Overview

This guide provides a detailed summary of the fundamental physicochemical properties of
Cortisone-d2, a deuterated analog of Cortisone. It is intended for researchers, scientists, and
professionals in the field of drug development and analytical chemistry who utilize stable
isotope-labeled compounds.

Core Physicochemical Data

The essential quantitative data for Cortisone-d2 is summarized in the table below, providing a
clear reference for its molecular characteristics.
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Property Value References
Molecular Formula C21H26D205 [1112][3]
Molecular Weight 362.46 g/mol [1][4]
Alternate Molecular Weight 362.47 g/mol [21[31[5]

Synonyms

4-Pregnen-17a,21-diol-
3,11,20-trione-1,2-d2, 17-
Hydroxy-11-

dehydrocorticosterone-d2

[1](2]

Parent Drug

Cortisone

[2]

Purity

> 95%

[1]

Logical Relationship of Cortisone-d2

The following diagram illustrates the relationship between Cortisone-d2 and its parent

compound, highlighting its primary application as a labeled internal standard.
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Caption: Relationship between Cortisone and its deuterated form, Cortisone-d2.

Experimental Applications and Methodologies

Cortisone-d2 serves as a crucial internal standard in various analytical and pharmacokinetic
studies.[2] Its use significantly enhances the accuracy of quantification methods for Cortisone

in biological matrices.

Bioanalytical Methodologies

While specific, detailed experimental protocols are proprietary and vary between laboratories,
the general workflow for the use of Cortisone-d2 as an internal standard in mass
spectrometry-based assays is outlined below.
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Caption: General workflow for using Cortisone-d2 as an internal standard.

Disclaimer: The detailed experimental protocols for specific assays are typically developed and
validated in-house by research laboratories and are not publicly available in extensive detail.
The workflow provided is a generalized representation.

Signaling Pathways

Cortisone, the parent compound of Cortisone-d2, is a glucocorticoid that exerts its effects
through interaction with the glucocorticoid receptor. Cortisone itself is a metabolite of cortisol
and acts as an immunosuppressant and anti-inflammatory agent.[4] At high concentrations,
cortisone can interfere with the binding of glucocorticoids to their receptors.[4]

The following diagram illustrates a simplified overview of the glucocorticoid signaling pathway.
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Caption: Simplified glucocorticoid signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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